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Compound of Interest

Compound Name: Ivangustin

Cat. No.: B15596844 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
Ivangustin is a sesquiterppene lactone derived from the medicinal plant Inula britannica. It has

demonstrated significant cytotoxic effects against various human cancer cell lines[1]. As a

member of the sesquiterpene lactone class of plant secondary metabolites, Ivangustin is

noted for its potent antitumor activities[2][3]. Its mechanism of action involves the induction of

apoptosis (programmed cell death) and cell cycle arrest[2][3]. Furthermore, studies on

derivatives of Ivangustin have shown inhibition of the TNF-α-induced canonical NF-κB

signaling pathway[3]. These properties make Ivangustin a compound of interest for cancer

research and drug development.

This document provides detailed protocols for the use of Ivangustin in cell culture, including

reconstitution, treatment of cells, and assays to assess its cytotoxic and apoptotic effects.

Quantitative Data
The cytotoxic activity of Ivangustin has been evaluated against a panel of human cancer cell

lines using a Sulforhodamine B (SRB) colorimetric assay. The half-maximal inhibitory

concentration (IC50) values are summarized below.
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Cell Line Cell Type IC50 (µM)

HeLa Cervical Cancer 3.2[1]

PC-3 Prostate Cancer 4.5[1]

HEp-2 Laryngeal Carcinoma 3.3[1]

HepG2 Liver Cancer 5.2[1]

CHO Hamster Ovary 6.4[1]

HUVEC Human Umbilical Vein 9.2[1]

SGC-7901 Gastric Cancer Noted cytotoxicity[1]

HCT116 Colon Cancer Noted cytotoxicity[1]

Experimental Protocols
Preparation of Ivangustin Stock Solution
Proper preparation of the Ivangustin stock solution is critical to ensure its stability and activity.

Ivangustin is typically supplied as a powder and is soluble in dimethyl sulfoxide (DMSO).

Materials:

Ivangustin powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Protocol:

Calculate the required mass of Ivangustin to prepare a 10 mM stock solution. The molecular

weight of Ivangustin is 248.32 g/mol [1].

Weigh the Ivangustin powder in a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.
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Vortex the tube until the Ivangustin is completely dissolved, ensuring the solution is clear.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

General Cell Culture Treatment Protocol
This protocol outlines the general procedure for treating adherent cells with Ivangustin.

Materials:

Cultured cells in exponential growth phase

Complete cell culture medium

Ivangustin stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Sterile culture plates or flasks

Protocol:

Cell Seeding: Plate cells in the appropriate culture vessels (e.g., 96-well plates for viability

assays, 6-well plates for protein extraction) at a density that will ensure they are

approximately 70-80% confluent at the time of treatment.

Cell Adherence: Incubate the cells overnight in a humidified incubator at 37°C with 5% CO2

to allow for proper attachment.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the

Ivangustin stock solution. Prepare a series of working solutions by diluting the stock solution

in pre-warmed complete cell culture medium to achieve the desired final concentrations. A

vehicle control (DMSO at the same final concentration as the highest Ivangustin treatment)

should also be prepared.
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Treatment: Remove the existing medium from the cells and replace it with the medium

containing the different concentrations of Ivangustin or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).

Downstream Analysis: Following incubation, proceed with the planned downstream assays,

such as cell viability or apoptosis assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15596844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment

Analysis

Seed Cells

Incubate Overnight

Prepare Ivangustin Solutions

Treat Cells

Incubate (24-72h)

Perform Assays

 

Cytoplasm

Inactive Complex

TNFR

IKK Complex

Activates

IκB

Phosphorylates

NF-κB

Releases

Nucleus

Translocates

Ivangustin

Gene Transcription

Activates

Apoptosis

Inhibits

TNF-α

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15596844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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